N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethoxybenzamide

• Molecular Formula: C22H19FN4O3
• Molecular Weight: 406.4 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H19FN4O3/c1-13-10-18-19(26-27(25-18)16-7-5-15(23)6-8-16)12-17(13)24-22(28)14-4-9-20(29-2)21(11-14)30-3/h4-12H,1-3H3,(H,24,28)
• InChI Key: HWEXNWVQPIAEIW-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)F

Description

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethoxybenzamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "BFT" and is a benzotriazole derivative.

Mechanism of Action

BFT exerts its therapeutic effects through a variety of mechanisms. In cancer cells, BFT inhibits the activity of the enzyme topoisomerase I, which is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately induces apoptosis in cancer cells. In the brain, BFT reduces oxidative stress and inflammation by upregulating the expression of antioxidant enzymes and reducing the activity of pro-inflammatory cytokines. In cardiovascular diseases, BFT has been shown to improve endothelial function and reduce oxidative stress, leading to a reduction in blood pressure and the prevention of atherosclerosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BFT have been extensively studied in vitro and in vivo. BFT has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce oxidative stress and inflammation in the brain. In cardiovascular diseases, BFT has been found to improve endothelial function, reduce oxidative stress, and lower blood pressure.

Advantages and Limitations for Lab Experiments

One of the advantages of using BFT in lab experiments is its specificity for certain targets, such as topoisomerase I in cancer cells. This specificity allows for targeted therapies with minimal off-target effects. However, one limitation of using BFT in lab experiments is its relatively low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on BFT. One potential direction is the development of novel formulations that improve its solubility and bioavailability. Additionally, further studies are needed to investigate the mechanisms underlying its therapeutic effects in different disease models. Finally, clinical trials are needed to determine the safety and efficacy of BFT in humans.

Synthesis Methods

The synthesis of BFT involves a multistep process that includes the reaction of 4-fluoroaniline with 2-methyl-2H-1,2,3-benzotriazole in the presence of a base to form an intermediate. The intermediate is then reacted with 3,4-dimethoxybenzoyl chloride to obtain the final product.

Scientific Research Applications

BFT has been investigated for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and cardiovascular diseases. BFT has been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, BFT has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. BFT has also been studied for its potential use in treating cardiovascular diseases, such as hypertension and atherosclerosis.